Cas no 17818-09-6 (N-(2-(4-Bromophenyl)propan-2-YL)acetamide)

• Product Name: N-(2-(4-Bromophenyl)propan-2-YL)acetamide
• CAS No: 17818-09-6
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 2782903
• Update Time: 2025-05-25

N-(2-(4-Bromophenyl)propan-2-YL)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-BROMOPHENYL)PROPAN-2-YL)ACETAMIDE
• N-[2-(4-bromophenyl)propan-2-yl]acetamide
• N-[1-(4-bromo-phenyl)-1-methyl-ethyl]-acetamide
• N-(1-(4-Bromophenyl)-1-methyl-ethyl)-acetamide
• N-(2-(4-Bromophenyl)propan-2-YL)acetamide

• Inchi： 1S/C11H14BrNO/c1-8(14)13-11(2,3)9-4-6-10(12)7-5-9/h4-7H,1-3H3,(H,13,14)
• InChI Key： LBDKTWCZTVHHFA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)(C)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on N-(2-(4-Bromophenyl)propan-2-YL)acetamide

Comprehensive Overview of N-(2-(4-Bromophenyl)propan-2-YL)acetamide (CAS No. 17818-09-6)

N-(2-(4-Bromophenyl)propan-2-YL)acetamide (CAS No. 17818-09-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its 4-bromophenyl and acetamide functional groups, is widely studied for its potential applications in drug discovery and material science. Researchers and industry professionals frequently search for terms like "N-(2-(4-Bromophenyl)propan-2-YL)acetamide synthesis", "CAS 17818-09-6 properties", and "4-bromophenyl derivatives uses", reflecting its relevance in modern scientific inquiries.

The molecular structure of N-(2-(4-Bromophenyl)propan-2-YL)acetamide features a propan-2-YL backbone, which contributes to its stability and reactivity. This makes it a valuable intermediate in the synthesis of more complex molecules. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such compounds, as they align with the growing demand for sustainable and efficient chemical processes. Searches for "eco-friendly acetamide synthesis" and "AI in organic chemistry" often intersect with discussions about this compound.

In the pharmaceutical industry, N-(2-(4-Bromophenyl)propan-2-YL)acetamide is explored for its potential bioactive properties. Its bromophenyl moiety is particularly noteworthy, as halogenated aromatic compounds are known for their versatility in medicinal chemistry. Queries like "bromophenyl acetamide drug candidates" and "CAS 17818-09-6 pharmacological effects" are common among researchers aiming to develop new therapeutics. The compound's role in central nervous system (CNS) drug development is also a hot topic, given the increasing focus on mental health and neurodegenerative diseases.

From a material science perspective, N-(2-(4-Bromophenyl)propan-2-YL)acetamide is investigated for its potential in creating advanced polymers and coatings. The acetamide group offers unique hydrogen-bonding capabilities, which can enhance material properties. This has led to searches such as "acetamide-based polymers" and "bromophenyl derivatives in materials", underscoring its cross-disciplinary appeal. Additionally, the compound's compatibility with nanotechnology applications is an emerging area of interest, aligning with the broader trend of miniaturization in technology.

Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize N-(2-(4-Bromophenyl)propan-2-YL)acetamide. These methods ensure purity and verify structural integrity, which are critical for both research and industrial applications. Searches for "CAS 17818-09-6 analytical methods" and "quality control for bromophenyl compounds" reflect the need for reliable characterization protocols. Furthermore, the compound's stability under various conditions is a frequent subject of study, with queries like "thermal stability of acetamide derivatives" gaining traction.

The synthesis of N-(2-(4-Bromophenyl)propan-2-YL)acetamide typically involves multi-step organic reactions, including alkylation and acetylation processes. Optimizing these reactions for higher yields and lower environmental impact is a key focus area. Terms such as "green synthesis of bromophenyl acetamides" and "scalable production of CAS 17818-09-6" are increasingly popular, mirroring the global shift toward sustainable chemistry practices. Innovations in catalysis and flow chemistry are also being explored to improve the efficiency of its production.

In conclusion, N-(2-(4-Bromophenyl)propan-2-YL)acetamide (CAS No. 17818-09-6) is a compound of substantial scientific and industrial interest. Its applications span pharmaceuticals, materials science, and beyond, driven by its unique structural features. As research continues to evolve, this compound will likely remain at the forefront of innovations in organic chemistry and drug development, answering the growing demand for advanced and sustainable chemical solutions.